1-[3-[6-(pyridin-3-ylmethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]phenyl]ethanol

• IUPAC Name: 1-[3-[6-(pyridin-3-ylmethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]phenyl]ethanol
• InChI: InChI=1S/C21H20N4O/c1-14(26)16-5-2-6-17(10-16)19-11-20(25-21-18(19)7-9-23-21)24-13-15-4-3-8-22-12-15/h2-12,14,26H,13H2,1H3,(H2,23,24,25)
• InChI Key: ISWFXXHDNAKTDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=C1)C2=CC(=NC3=C2C=CN3)NCC4=CN=CC=C4)O
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

The compound “1-[3-[6-(pyridin-3-ylmethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]phenyl]ethanol” is a complex organic molecule. It contains a pyridine and pyrrolopyridine group, which are common structures in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not available in the sources I found.

Scientific Research Applications

Pharmacological Applications

Research on compounds structurally related to pyridinylmethylamino derivatives often focuses on their pharmacological potential. For instance, studies have explored the role of certain receptors in drug intake and sensory experiences, such as the TAS2R38 gene's influence on alcohol sensation and use, suggesting genetic effects on alcohol intake preferences and responses (Duffy et al., 2004). Additionally, the therapeutic implications of targeting specific receptors or pathways with synthetic analogs have been investigated for conditions like Parkinsonism, highlighting the potential neurotoxic effects of certain compounds (Langston et al., 1983).

Material Science and Chemical Synthesis

Ethanol and ethanolamine derivatives play critical roles in material science and chemical synthesis, offering insights into novel compound development and applications. For example, research has demonstrated the importance of ethanolamine plasmalogen in brain function, with deficiencies linked to Alzheimer's disease, indicating disease and anatomic specificity (Ginsberg et al., 1995). Such findings underscore the potential for developing targeted treatments or diagnostic tools based on understanding specific chemical interactions and pathways.

Ethanol's Impact on Biological Systems

Studies on ethanol's effects on biological systems provide valuable insights into how similar compounds might interact with the human body. Research has investigated ethanol's influence on metabolic processes, including its impact on carbohydrate, fat, and protein oxidation, and insulin resistance (Shelmet et al., 1988), and its role in olfactory function, demonstrating selective alterations in olfactory sensitivity (Patel et al., 2004). These studies highlight the complex interactions between ethanol and physiological processes, providing a foundation for exploring similar effects of related compounds.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that it could interact with biological targets in a manner similar to other compounds containing pyridine and pyrrolopyridine groups.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical, appropriate safety precautions should be taken when handling it.